N-benzyl-4-(2-fluorophenoxy)-6-methyl-2-pyrimidinamine

• IUPAC Name: N-benzyl-4-(2-fluorophenoxy)-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3O/c1-13-11-17(23-16-10-6-5-9-15(16)19)22-18(21-13)20-12-14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,20,21,22)
• InChI Key: CJCUDSNXWJATTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=CC=CC=C2)OC3=CC=CC=C3F
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

N-benzyl-4-(2-fluorophenoxy)-6-methyl-2-pyrimidinamine is a useful research compound. Its molecular formula is C18H16FN3O and its molecular weight is 309.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.12774030 g/mol and the complexity rating of the compound is 351. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluoroionophores and Metal Detection

Research into fluoroionophores, which are compounds capable of binding and sensing metal ions, has demonstrated the utility of fluorophenoxy derivatives in detecting metal cations. A study by Hong et al. (2012) found that certain fluoroionophores could specifically chelate Zn+2 ions, indicating potential applications in metal sensing and environmental monitoring Hong et al., 2012.

Fungicidal Applications

Yamanaka et al. (1998) synthesized a new class of fungicides containing benzylaminopyrimidine, which showed notable preventive activities against wheat brown rust and barley powdery mildew. This study highlights the potential agricultural applications of pyrimidinamine derivatives Yamanaka et al., 1998.

Polyimide Synthesis and Properties

Morikawa et al. (2012) explored the synthesis of polyimides from diamines, including those related to the fluorophenoxy group. Their work demonstrated the preparation of materials with significant thermal stability and potential applications in high-performance polymers Morikawa et al., 2012.

Antiviral Activity

Research into the antiviral activity of pyrimidine derivatives by Clark et al. (2005) provides insight into the potential medicinal applications of such compounds. Their work focused on the design and synthesis of compounds as potent inhibitors of hepatitis C virus replication, highlighting the relevance of pyrimidinamine derivatives in the development of new antiviral drugs Clark et al., 2005.